Cas no 108168-88-3 (N-tert-Butyl-2-cyanoacetamide)

• Product Name: N-tert-Butyl-2-cyanoacetamide
• CAS No: 108168-88-3
• MF: C₇H₁₂N₂O
• MW: 140.182981491089
• MDL: MFCD01351088
• CID: 1070624
• PubChem ID: 1515876
• Update Time: 2025-04-20

N-tert-Butyl-2-cyanoacetamide Chemical and Physical Properties

Names and Identifiers

• N-(tert-Butyl)-2-cyanoacetamide
• CTK0J0633
• Methanethioamide, N-(1,1-dimethylethyl)-
• N-(tert-butyl)thioformamide
• N-tert.-Butyl-thioformamid
• N-tert-butyl thioformamide
• N-tert-butyl-2-cyanoacetamide
• N-tert-Butyl-thioformamid
• N-tert-butyl-thioformamide
• tert-butylthioformamide
• Thioameisensaeure-tert-butylamid
• N-(tert-butyl)-2-cyanoacetamide(WXC07999)
• 2-Cyano-N-(1,1-dimethylethyl)acetamide
• ALBB-005851
• STK423080
• BBL016522
• 108168-88-3
• N-tert-Butyl-2-cyano-acetamide
• VS-05338
• Acetamide, 2-cyano-N-(1,1-dimethylethyl)-
• CS-0154601
• SCHEMBL1898376
• AKOS000162425
• EN300-60522
• MFCD01351088
• W15923
• DVQYNHDOQWPSTR-UHFFFAOYSA-N
• N-tert-Butyl-2-cyanoacetamide

• MDL： MFCD01351088
• Inchi： 1S/C7H12N2O/c1-7(2,3)9-6(10)4-5-8/h4H2,1-3H3,(H,9,10)
• InChI Key： DVQYNHDOQWPSTR-UHFFFAOYSA-N
• SMILES： O=C(CC#N)NC(C)(C)C

Computed Properties

• Exact Mass: 140.09506
• Monoisotopic Mass: 140.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 52.9Ų

Experimental Properties

• PSA: 52.89

N-tert-Butyl-2-cyanoacetamide Security Information

• HazardClass：IRRITANT